Cas no 57543-55-2 (1-(7-methoxy-2h-chromen-3-yl)ethanone)

• Product Name: 1-(7-methoxy-2h-chromen-3-yl)ethanone
• CAS No: 57543-55-2
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• CID: 1605093
• PubChem ID: 42434
• Update Time: 2025-04-21

1-(7-methoxy-2h-chromen-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(7-methoxy-2H-chromen-3-yl)ethanone
• AC1L27TD
• BRN 1244879
• 7-methoxy-3-acetyl-2H-chromene
• 2H-1-BENZOPYRAN, 3-ACETYL-7-METHOXY-
• Ketone, 7-methoxy-2H-1-benzopyran-3-yl methyl
• 1-(7-methoxy-2H-chromen-3-yl)-ethanone
• LS-38988
• 3-Acetyl-7-methoxy-2H-1-benzopyran
• CHEMBL3125830
• IXPOUIHJJIXKFS-UHFFFAOYSA-N
• 57543-55-2
• DB-315078
• 1-(7-methoxy-2H-chromen-3-yl)ethan-1-one
• EN300-726674
• SCHEMBL10470600
• DTXSID00206166
• 1-(7-methoxy-2h-chromen-3-yl)ethanone

• Inchi： 1S/C12H12O3/c1-8(13)10-5-9-3-4-11(14-2)6-12(9)15-7-10/h3-6H,7H2,1-2H3
• InChI Key： IXPOUIHJJIXKFS-UHFFFAOYSA-N
• SMILES： O1CC(C(C)=O)=CC2C=CC(=CC1=2)OC

Computed Properties

• Exact Mass: 204.07866
• Monoisotopic Mass: 204.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.1554 (rough estimate)
• Boiling Point: 302.71°C (rough estimate)
• Refractive Index: 1.5205 (estimate)
• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans